Cas no 1256786-85-2 (2-chloro-5H,6H,7H-pyrrolo3,4-bpyridin-7-one)

2-Chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one is a heterocyclic compound featuring a fused pyrrolopyridine core with a chloro substituent at the 2-position and a ketone functionality at the 7-position. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid bicyclic framework and reactive sites enable selective functionalization, making it valuable for constructing complex molecules. The chloro group enhances reactivity for cross-coupling reactions, while the ketone offers opportunities for further derivatization. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its utility in medicinal chemistry is underscored by its potential as a scaffold for bioactive compounds.

2-chloro-5H,6H,7H-pyrrolo3,4-bpyridin-7-one structure

1256786-85-2 structure

Product Name:2-chloro-5H,6H,7H-pyrrolo3,4-bpyridin-7-one

CAS No:1256786-85-2

MF:C₇H₅ClN₂O

MW:168.5804002285

MDL:MFCD18256438

CID:1011196

PubChem ID:76848857

Update Time:2025-05-28

2-chloro-5H,6H,7H-pyrrolo3,4-bpyridin-7-one Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one
- 7H-Pyrrolo[3,4-b]pyridin-7-one, 2-chloro-5,6-dihydro-
- 2-chloro-5H,6H,7H-pyrrolo3,4-bpyridin-7-one
- 1256786-85-2
- Z1255453368
- 2-chloro-5,6-dihydropyrrolo[3,4-b]pyridin-7-one
- 2-CHLORO-5H,6H-PYRROLO[3,4-B]PYRIDIN-7-ONE
- 2-CHLORO-5H,6H,7H-PYRROLO[3,4-B]PYRIDIN-7-ONE
- 7H-Pyrrolo[3,4-b]pyridin-7-one, 2-chloro-5,6-dihydro-
- SCHEMBL20104801
- EN300-2979064
- 2-Chloro-5,6-dihydro-7H-pyrrolo[3,4-b]pyridin-7-one
- DB-217220
- D88086
- MDL： MFCD18256438
- Inchi： 1S/C7H5ClN2O/c8-5-2-1-4-3-9-7(11)6(4)10-5/h1-2H,3H2,(H,9,11)
- InChI Key： YWVRQJYBHYCBBF-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C(NC2)=O)N=1

Computed Properties

Exact Mass: 168.0090405g/mol
Monoisotopic Mass: 168.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 42Å²

2-chloro-5H,6H,7H-pyrrolo3,4-bpyridin-7-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2979064-0.05g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95.0%	0.05g	$285.0	2025-03-19
Enamine	EN300-2979064-0.1g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95.0%	0.1g	$426.0	2025-03-19
Enamine	EN300-2979064-0.25g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95.0%	0.25g	$607.0	2025-03-19
Enamine	EN300-2979064-0.5g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95.0%	0.5g	$959.0	2025-03-19
Enamine	EN300-2979064-1.0g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95.0%	1.0g	$1229.0	2025-03-19
Enamine	EN300-2979064-2.5g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95.0%	2.5g	$2408.0	2025-03-19
Enamine	EN300-2979064-5.0g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95.0%	5.0g	$3562.0	2025-03-19
Enamine	EN300-2979064-10.0g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95.0%	10.0g	$5283.0	2025-03-19
Enamine	EN300-2979064-1g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95%	1g	$1229.0	2023-09-06
Enamine	EN300-2979064-5g	2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	1256786-85-2	95%	5g	$3562.0	2023-09-06